Cas no 2228633-78-9 (methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate)

Methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its reactive chlorosulfonyl group enables efficient functionalization, making it valuable for constructing sulfonamide or sulfonate linkages. The pyrazole core offers structural diversity, while the methyl ester enhances solubility and further derivatization potential. This compound is particularly useful in medicinal chemistry for developing targeted inhibitors or modulators due to its ability to introduce sulfonyl-based pharmacophores. Careful handling is required due to its moisture sensitivity and reactivity. Storage under inert conditions is recommended to maintain stability.
methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate structure
2228633-78-9 structure
Product Name:methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate
CAS No:2228633-78-9
MF:C7H9ClN2O4S
MW:252.675359487534
CID:6435270
PubChem ID:165827878
Update Time:2025-05-24

methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate
    • methyl 4-[(chlorosulfonyl)methyl]-1-methyl-1H-pyrazole-3-carboxylate
    • 2228633-78-9
    • EN300-2003552
    • Inchi: 1S/C7H9ClN2O4S/c1-10-3-5(4-15(8,12)13)6(9-10)7(11)14-2/h3H,4H2,1-2H3
    • InChI Key: DNXXCMXNGOSVAO-UHFFFAOYSA-N
    • SMILES: ClS(CC1=CN(C)N=C1C(=O)OC)(=O)=O

Computed Properties

  • Exact Mass: 251.9971556g/mol
  • Monoisotopic Mass: 251.9971556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 86.6Ų

methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>

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Additional information on methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 4-(Chlorosulfonyl)Methyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2228633-78-9)

Methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228633-78-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazole backbone and chlorosulfonyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a methyl ester and a sulfonyl chloride moiety, makes it particularly valuable for designing novel bioactive molecules. Researchers and industries are increasingly exploring its potential due to its reactivity and adaptability in multi-step synthesis.

In recent years, the demand for high-performance intermediates like methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate has surged, driven by advancements in drug discovery and crop protection. The compound’s ability to act as a building block for heterocyclic compounds aligns with the growing trend toward sustainable chemistry and green synthesis. Users searching for CAS 2228633-78-9 applications or pyrazole derivatives in medicine will find this compound relevant due to its role in creating targeted therapies and biodegradable agrochemicals.

The synthesis of methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate involves carefully controlled reactions to ensure high purity and yield. Its chlorosulfonyl group is particularly reactive, enabling facile derivatization for further functionalization. This property is critical for researchers investigating structure-activity relationships (SAR) in drug design. Common queries such as “how to handle sulfonyl chloride intermediates” or “stability of pyrazole esters” highlight the technical nuances associated with this compound, emphasizing the need for proper storage and handling protocols.

From an industrial perspective, CAS 2228633-78-9 is often discussed in the context of scalable synthetic routes and cost-effective production. Innovations in catalytic processes and flow chemistry have further enhanced its accessibility. Additionally, the compound’s compatibility with microwave-assisted synthesis and photo-chemical reactions aligns with the broader shift toward energy-efficient methodologies. These aspects make it a focal point for discussions on future-proofing chemical manufacturing.

Environmental and regulatory considerations also play a role in the compound’s application landscape. As industries prioritize eco-friendly alternatives, the biodegradability and toxicity profile of pyrazole-based intermediates like methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate are under scrutiny. Searches related to “green chemistry metrics for sulfonyl compounds” or “regulatory compliance for specialty chemicals” reflect these concerns. Researchers are actively exploring safer solvents and catalytic systems to minimize environmental impact while maintaining efficiency.

In summary, methyl 4-(chlorosulfonyl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228633-78-9) represents a critical intersection of innovation, sustainability, and practical utility in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. By addressing common search queries and industry trends, this overview underscores the compound’s relevance in advancing next-generation chemical solutions.

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